Cas no 957428-72-7 (1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine)

1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine is a heterocyclic compound featuring a pyrazole core linked to a piperazine moiety via a methylene bridge. This structure imparts versatility in chemical reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ethyl and methyl substituents on the pyrazole ring enhance steric and electronic modulation, while the piperazine group offers functionalization potential for further derivatization. Its balanced lipophilicity and solubility profile facilitate its use in diverse synthetic pathways. The compound is particularly useful in the development of biologically active molecules, including potential CNS agents, due to its favorable pharmacokinetic properties and structural adaptability.

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine structure

957428-72-7 structure

Product Name:1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine

CAS No:957428-72-7

MF:C₁₁H₂₀N₄

MW:208.303301811218

MDL:MFCD02254045

CID:2128327

PubChem ID:6483870

Update Time:2025-05-27

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

- 1-(1-Ethyl-3-methyl-1H-pyrazol-4-ylmethyl)-piperazine
- 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine
- HNB42872
- 957428-72-7
- 1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine
- 1-(1-ethyl-3-methyl-1h-pyrazol-4-yl methyl)-piperazine
- BBL039134
- STK313044
- 1-(1-ethyl-3-methyl-1 h-pyrazol-4-ylmethyl)-piperazine
- AKOS000303405
- 1-[(1-ethyl-3-methylpyrazol-4-yl)methyl]piperazine
- DTXSID201207514
- DB-362662
- EN300-227903
- MDL： MFCD02254045
- Inchi： 1S/C11H20N4/c1-3-15-9-11(10(2)13-15)8-14-6-4-12-5-7-14/h9,12H,3-8H2,1-2H3
- InChI Key： VGJKCSQWIPAHSR-UHFFFAOYSA-N
- SMILES： N1(CC2=CN(CC)N=C2C)CCNCC1

Computed Properties

Exact Mass: 208.16879665Da
Monoisotopic Mass: 208.16879665Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 33.1Å²

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB498029-100 mg	1-[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine	957428-72-7		100MG	€253.70	2022-03-24
abcr	AB498029-250 mg	1-[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine	957428-72-7		250MG	€343.00	2022-03-24
abcr	AB498029-500 mg	1-[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine	957428-72-7		500MG	€475.60	2022-03-24
abcr	AB498029-1 g	1-[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine	957428-72-7		1g	€609.00	2022-03-24
Enamine	EN300-227903-0.05g	1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine	957428-72-7	95%	0.05g	$162.0	2024-06-20
Enamine	EN300-227903-0.1g	1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine	957428-72-7	95%	0.1g	$241.0	2024-06-20
Enamine	EN300-227903-0.25g	1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine	957428-72-7	95%	0.25g	$347.0	2024-06-20
Enamine	EN300-227903-0.5g	1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine	957428-72-7	95%	0.5g	$546.0	2024-06-20
Enamine	EN300-227903-1.0g	1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine	957428-72-7	95%	1.0g	$699.0	2024-06-20
Enamine	EN300-227903-2.5g	1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine	957428-72-7	95%	2.5g	$1370.0	2024-06-20